Cas no 23405-31-4 (5-Isobenzofurancarboxylicacid, 1,3-dihydro-1-oxo-, ethyl ester)

• Product Name: 5-Isobenzofurancarboxylicacid, 1,3-dihydro-1-oxo-, ethyl ester
• CAS No: 23405-31-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 285261
• PubChem ID: 90088
• Update Time: 2025-04-19

5-Isobenzofurancarboxylicacid, 1,3-dihydro-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxylicacid, 1,3-dihydro-1-oxo-, ethyl ester
• 5-ethoxycarbonylphthalide
• ethyl 1-oxo-3H-2-benzofuran-5-carboxylate
• Ethyl 1,3-dihydro-1-oxoisobenzofuran-5-carboxylate
• ethyl 1-oxo-1,3-dihydro-2-benzofuran-5-carboxylate
• 23405-31-4
• Ethyl 1-oxo-1,3-dihydroisobenzofuran-5-carboxylate
• N8G9NH6C28
• EINECS 245-635-6
• SCHEMBL3039890
• 5-Ethoxycarbonylphthalid
• DTXSID10177959
• RAQLQVDNIKWBRL-UHFFFAOYSA-N
• NS00027412
• Ethyl 1,3-dihydro-1-oxo-5-isobenzofurancarboxylate
• 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, ethyl ester
• 5-Ethoxycarbonylphtalide

• Inchi： 1S/C11H10O4/c1-2-14-10(12)7-3-4-9-8(5-7)6-15-11(9)13/h3-5H,2,6H2,1H3
• InChI Key： RAQLQVDNIKWBRL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)OCC)=CC=2C1)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 403.7°Cat760mmHg
• Flash Point: 213.7°C
• Refractive Index: 1.56
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives